Cas no 1805414-04-3 (3-Bromo-5-(difluoromethyl)-2-iodopyridine-6-methanol)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-iodopyridine-6-methanol
• CAS No: 1805414-04-3
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4861142
• Update Time: 2025-05-20

3-Bromo-5-(difluoromethyl)-2-iodopyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-iodopyridine-6-methanol

• Inchi： 1S/C7H5BrF2INO/c8-4-1-3(6(9)10)5(2-13)12-7(4)11/h1,6,13H,2H2
• InChI Key： CMHWRELUXGXZKE-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(CO)=N1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-5-(difluoromethyl)-2-iodopyridine-6-methanol

Recent Advances in the Application of 3-Bromo-5-(difluoromethyl)-2-iodopyridine-6-methanol (CAS: 1805414-04-3) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-5-(difluoromethyl)-2-iodopyridine-6-methanol (CAS: 1805414-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its unique halogen-substituted pyridine core, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antiviral agents, and other therapeutic candidates, making it a focal point for researchers aiming to explore novel chemical spaces.

One of the key areas of interest is the role of 3-Bromo-5-(difluoromethyl)-2-iodopyridine-6-methanol in the development of kinase inhibitors. Kinases are pivotal targets in oncology and inflammatory diseases, and the structural features of this compound allow for precise modifications to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective inhibitors for the JAK family of kinases, which are implicated in autoimmune disorders. The study reported a significant improvement in pharmacokinetic properties when this compound was incorporated into the inhibitor scaffold.

In addition to its applications in kinase inhibitor design, 3-Bromo-5-(difluoromethyl)-2-iodopyridine-6-methanol has shown promise in antiviral research. A recent preprint on bioRxiv detailed its use as a building block for novel compounds targeting the RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2. The researchers utilized the compound's halogen-rich structure to facilitate interactions with the viral enzyme, resulting in a series of derivatives with potent inhibitory activity. This finding underscores the compound's potential in addressing emerging viral threats and highlights its relevance in pandemic preparedness.

The synthetic versatility of 3-Bromo-5-(difluoromethyl)-2-iodopyridine-6-methanol has also been explored in the context of radiopharmaceuticals. A study in Nuclear Medicine and Biology reported its incorporation into iodine-123 labeled tracers for imaging applications. The compound's stability and ease of radiolabeling make it an attractive candidate for developing diagnostic tools in oncology and neurology. This application opens new avenues for non-invasive disease monitoring and personalized medicine.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 3-Bromo-5-(difluoromethyl)-2-iodopyridine-6-methanol. Recent efforts have focused on improving yield and purity through innovative catalytic methods, as described in a 2023 Organic Process Research & Development article. These advancements are critical for ensuring the compound's accessibility for further research and commercial development.

In conclusion, 3-Bromo-5-(difluoromethyl)-2-iodopyridine-6-methanol (CAS: 1805414-04-3) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications—from kinase inhibitors to antiviral agents and radiopharmaceuticals—highlight its potential to drive innovation in drug discovery. Continued research into its synthetic optimization and therapeutic applications will undoubtedly yield further breakthroughs in the coming years.